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Compound of Interest

Compound Name: N-Methylpentylamine

Cat. No.: B1582414

Essential Safety and Handling Guide for N-
Methylpentylamine

This document provides immediate safety, operational, and disposal protocols for laboratory
personnel handling N-Methylpentylamine. It is intended for researchers, scientists, and
professionals in drug development to ensure safe laboratory practices.

Chemical Profile: N-Methylpentylamine is a highly flammable, corrosive, and toxic liquid that
requires stringent safety measures during handling and disposal.[1][2] It can cause severe skin
burns and eye damage.[1][2]

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for N-
Methylpentylamine.
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Property Value Source
CAS Number 25419-06-1 [1131[4][5]
Molecular Formula C6H15N [2][41[5]
Molecular Weight 101.19 g/mol [2][4]
Boiling Point 116-118 °C [3161[7]
Density 0.738 g/mL at 25 °C [3][6]
Flash Point 12.77 °C (55.0 °F) - closed cup  [6]
Refractive Index n20/D 1.41 [3]

Personal Protective Equipment (PPE)

Strict adherence to the following PPE requirements is mandatory to minimize exposure and
ensure personal safety.
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Specifications and
PPE Category Item - K
emarks

Weatr tightly fitting safety
goggles.[6] A face shield
(minimum 8-inch) is also

) ) required.[6] All eye and face

Eye and Face Protection Safety Goggles & Face Shield ]

protection must be approved
under government standards
such as NIOSH (US) or EN

166 (EU).[6]

Handle with gloves, which

must be inspected before use.
Hand Protection Chemical-resistant Gloves [6] Use proper glove removal

technique to avoid skin

contact.[6]

A lab coat is the minimum
requirement. For larger
quantities or potential for
splashing, a chemical-resistant
Body Protection Protective Clothing apron or coveralls should be
worn to prevent skin exposure.
[8] Contaminated clothing must
be removed immediately and

washed before reuse.[1][8]

Work in a well-ventilated area
or under a chemical fume
hood.[8] If ventilation is
inadequate or irritation occurs,
Respiratory Protection Respirator use é NIOSH/MSHA apprc.)ved
respirator with an appropriate
filter for ammonia and organic
ammonia derivatives (e.g.,
Type K, Green, conforming to

EN14387).[8]
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Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the standard procedure for safely handling N-Methylpentylamine in a
laboratory setting.

e Preparation and Inspection:

o Ensure that an eyewash station and safety shower are readily accessible and in good
working order.[8]

o Inspect all PPE for integrity before use.
o Verify that the chemical fume hood is functioning correctly.

e Chemical Handling:

o

Conduct all work with N-Methylpentylamine inside a chemical fume hood to avoid
inhalation of vapors or mist.[6][8]

o Ground and bond all containers and receiving equipment to prevent static discharge, as
the substance is highly flammable.[1][8][9]

o Use only non-sparking tools.[1][8]

o Keep the chemical away from heat, sparks, open flames, and hot surfaces.[1][6][8][9] No
smoking is permitted in the handling area.[1][6][8][9]

o Avoid contact with skin and eyes.[6]
o Keep the container tightly closed when not in use.[1][6][8][9]
e Post-Handling:
o Wash hands thoroughly with soap and water after handling.[6]
o Carefully remove and dispose of contaminated gloves.

o Decontaminate the work area.
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First Aid Measures

Immediate action is crucial in case of exposure.

 Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Consult a
physician immediately.[1][6][8]

o Skin Contact: Take off immediately all contaminated clothing.[1][6] Rinse skin with plenty of
water or shower.[1][6] Seek immediate medical attention.[6]

o Eye Contact: Rinse cautiously with water for at least 15 minutes, removing contact lenses if
present and easy to do.[1][6][8] Immediately call a poison center or doctor.[1][6]

 Ingestion: Do NOT induce vomiting.[1][6] Rinse mouth with water.[6] Never give anything by
mouth to an unconscious person.[6] Consult a physician immediately.[6][8]

Disposal Plan

N-Methylpentylamine and any contaminated materials must be disposed of as hazardous
waste.

o Waste Collection:

o Collect waste N-Methylpentylamine and any materials used for spill cleanup (e.g.,
absorbent material) in a designated, properly labeled, and sealed container.

o Do not mix with other waste streams unless explicitly permitted.
o Storage of Waste:

o Store the waste container in a cool, dry, and well-ventilated area, away from sources of
ignition and incompatible materials like strong oxidizing agents.[6]

 Final Disposal:
o Arrange for disposal through a licensed professional waste disposal service.[6]

o Follow all local, regional, and national regulations for hazardous waste disposal.[8]
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o Do not empty into drains.[6][9]

Workflow Diagram

The following diagram illustrates the logical workflow for the safe handling and disposal of N-
Methylpentylamine.

1. Preparation
- Inspect PPE
- Verify Fume Hood
- Locate Safety Equipment

:

2. Handling (in Fume Hood)
- Ground Equipment
- Use Non-Sparking Tools
- Avoid Ignition Sources

s

3. Post-Handling
- Decontaminate Area Spill or Exposure Event
- Remove PPE Correctly

5. Waste Collection 4. First Aid
- Segregate Waste - Follow Protocol
- Use Labeled, Sealed Containers - Seek Medical Attention

6. Final Disposal
- Licensed Waste Service
- Adhere to Regulations

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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